Cas no 1710344-35-6 (2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid)

• Product Name: 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid
• CAS No: 1710344-35-6
• MF: C₁₆H₉F₃N₂O₃
• MW: 334.249474287033
• CID: 5171790
• Update Time: 2025-05-21

2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid
• Benzoic acid, 2-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]-

• Inchi： 1S/C16H9F3N2O3/c17-16(18,19)10-5-3-4-9(8-10)13-20-14(24-21-13)11-6-1-2-7-12(11)15(22)23/h1-8H,(H,22,23)
• InChI Key： GHDFYDUUPGACHP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C1ON=C(C2=CC=CC(C(F)(F)F)=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid

Comprehensive Guide to 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid (CAS No. 1710344-35-6)

2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid (CAS No. 1710344-35-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxadiazole family, known for its diverse biological activities and applications in drug discovery. With the increasing demand for novel therapeutic agents and crop protection solutions, researchers are actively exploring the potential of 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid in various fields.

The molecular structure of 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid features a unique combination of a benzoic acid moiety and a 1,2,4-oxadiazole ring substituted with a trifluoromethylphenyl group. This structural arrangement contributes to its distinctive physicochemical properties, including moderate solubility in organic solvents and stability under standard laboratory conditions. The presence of the trifluoromethyl group is particularly noteworthy, as it often enhances the biological activity and metabolic stability of pharmaceutical compounds.

Recent studies have highlighted the potential of 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid as a building block in medicinal chemistry. Researchers are investigating its use as a precursor for developing new anti-inflammatory agents and antimicrobial compounds, addressing the growing concern about antibiotic resistance. The compound's ability to interact with various biological targets makes it a valuable candidate for structure-activity relationship (SAR) studies in drug development pipelines.

In the field of agrochemical research, 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid has shown promise as a potential lead compound for developing new-generation pesticides and herbicides. The oxadiazole core structure is known to exhibit herbicidal activity, while the trifluoromethyl substitution pattern may contribute to improved bioavailability and environmental persistence characteristics. These properties align with the current industry focus on developing more effective and environmentally friendly crop protection solutions.

The synthesis of 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers have developed optimized protocols to achieve high yields and purity, which are crucial for pharmaceutical applications. The compound's CAS number 1710344-35-6 serves as a unique identifier in chemical databases and regulatory documentation, facilitating its tracking in research and development activities.

From a commercial perspective, 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid is available from specialized chemical suppliers catering to the pharmaceutical and agrochemical industries. The market for such fine chemicals has been growing steadily, driven by increased R&D investments in drug discovery and precision agriculture. Current pricing trends reflect the compound's specialized nature and the complexity of its synthesis.

Quality control of 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research applications. Storage recommendations generally suggest keeping the material in a cool, dry environment protected from light to maintain stability over extended periods.

The safety profile of 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid is an important consideration for researchers. While comprehensive toxicological data may be limited due to its specialized use, standard laboratory precautions including proper personal protective equipment (PPE) and adequate ventilation are recommended when handling this compound. Material Safety Data Sheets (MSDS) provided by suppliers offer detailed handling instructions and hazard information.

Future research directions for 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid may include exploration of its potential in cancer therapeutics and neurodegenerative disease research, areas where oxadiazole derivatives have shown promising activity. Additionally, modifications to its core structure could yield derivatives with improved pharmacokinetic properties or novel biological activities, addressing current challenges in drug development.

For researchers interested in 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid, access to reliable synthetic protocols and analytical data is crucial. Many scientific publications and patents reference this compound (identified by its CAS number 1710344-35-6), providing valuable information about its synthesis, characterization, and potential applications. The compound's unique structural features continue to make it a subject of interest in both academic and industrial research settings.

In conclusion, 2-[3-(3-Trifluoromethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid represents an important chemical entity with diverse potential applications in pharmaceutical and agrochemical research. Its distinctive molecular architecture, characterized by the combination of benzoic acid, 1,2,4-oxadiazole, and trifluoromethylphenyl moieties, offers numerous opportunities for structural modification and biological evaluation. As research progresses, this compound may contribute to the development of novel therapeutic agents and agricultural solutions addressing some of today's most pressing challenges in healthcare and food production.